Cas no 2138027-26-4 (N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide)

• Product Name: N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide
• CAS No: 2138027-26-4
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 6195566
• PubChem ID: 165478678
• Update Time: 2025-05-20

N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide
• 2138027-26-4
• EN300-1067764
• N-(2-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-4-carboxamide

• Inchi： 1S/C13H25N3O/c1-4-12(2,3)15-11(17)16-9-5-8-14-10-13(16)6-7-13/h14H,4-10H2,1-3H3,(H,15,17)
• InChI Key： FUMJYKLSAIJKGO-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)CC)N1CCCNCC21CC2

Computed Properties

• Exact Mass: 239.199762429g/mol
• Monoisotopic Mass: 239.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.4Ų

Additional information on N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide

Introduction to N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide (CAS No. 2138027-26-4)

N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide is a complex organic compound characterized by its spirocyclic structure and amide functional group. This molecule, identified by its CAS number 2138027-26-4, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The compound belongs to a class of spirocyclic diamines, which are known for their diverse pharmacological properties and applications in drug development.

The molecular structure of N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide consists of a spirocyclic core formed by the fusion of a seven-membered and a nine-membered ring, with two nitrogen atoms incorporated into the system. This spirocyclic framework contributes to the compound's rigidity and stability, making it an attractive scaffold for designing biologically active molecules. The presence of an amide group at the 4-position further enhances its potential for interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit enhanced binding affinity and selectivity due to their constrained three-dimensional structures. In particular, spirocyclic diamines have been investigated for their roles in modulating enzyme activity and receptor binding. The N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide structure, with its dual amine and amide functionalities, positions it as a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a lead molecule for therapeutic applications. The spirocyclic core provides a unique chemical scaffold that can be modified to target specific biological pathways. For instance, studies have shown that spirocyclic diamines can interact with metal ions, which are crucial cofactors for many enzymes involved in cellular processes. The N-(2-methylbutan-2-yl) substituent at the 2-position may also contribute to the compound's solubility and bioavailability, making it more suitable for in vivo studies.

The synthesis of N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide presents both challenges and opportunities for synthetic chemists. The construction of the spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these conditions more efficiently, enabling the synthesis of complex molecules like this one on a larger scale.

In terms of biological activity, preliminary studies suggest that N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide may exhibit properties relevant to neurological disorders and inflammation. Spirocyclic compounds have been reported to interact with receptors involved in pain perception and neurotransmitter release, making them candidates for developing novel therapeutics. Additionally, the amide group can serve as a hinge region for designing molecules that modulate enzyme activity.

The integration of computational chemistry and machine learning has accelerated the process of identifying promising drug candidates from large libraries of compounds. These computational tools can predict the biological activity of molecules based on their structural features, allowing researchers to prioritize their experimental efforts. In this context, N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide stands out as a structurally interesting molecule that warrants further investigation using both experimental and computational approaches.

Future research directions may include exploring derivatives of N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide to optimize its pharmacological properties. Modifications such as changing substituents or introducing additional functional groups could enhance its potency or selectivity against specific targets. Additionally, studying its interaction mechanisms using spectroscopic techniques like NMR and X-ray crystallography could provide valuable insights into its mode of action.

The development of new pharmaceuticals is a multi-disciplinary effort that relies on collaboration between chemists, biologists, and pharmacologists. The unique properties of N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide make it an intriguing candidate for such interdisciplinary research projects. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,N-(2-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide (CAS No. 2138027-26-4) represents a fascinating molecule with potential applications in medicinal chemistry and drug development. Its unique structural features and preliminary biological activity make it a valuable asset in the search for novel therapeutics. As research continues to uncover new insights into its properties, this compound is likely to play an important role in future pharmaceutical discoveries.